3-[N-(4-methylphenyl)3-(trifluoromethyl)benzenesulfonamido]propanoic acid

• IUPAC Name: 3-(4-methyl-N-[3-(trifluoromethyl)phenyl]sulfonylanilino)propanoic acid
• InChI: InChI=1S/C17H16F3NO4S/c1-12-5-7-14(8-6-12)21(10-9-16(22)23)26(24,25)15-4-2-3-13(11-15)17(18,19)20/h2-8,11H,9-10H2,1H3,(H,22,23)
• InChI Key: WVDLZZKKFXTBSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CCC(=O)O)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H16F3NO4S
• Molecular Weight: 387.4 g/mol

Description

3-[N-(4-methylphenyl)3-(trifluoromethyl)benzenesulfonamido]propanoic acid, also known as MTPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

• Anti-Inflammatory and Analgesic Activities : A study by Küçükgüzel et al. (2013) focused on synthesizing derivatives of celecoxib, which is structurally related to the compound . These derivatives demonstrated potential anti-inflammatory and analgesic activities, and importantly, did not cause tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib. This suggests potential therapeutic applications in treating inflammation and pain (Küçükgüzel et al., 2013).

• Enantioseparation of Isomers : Research by Jin et al. (2020) demonstrated the successful enantioseparation of 2-(methylphenyl)propanoic acids using countercurrent chromatography. This research is significant in the context of separating and studying the individual stereoisomers of compounds related to 3-[N-(4-methylphenyl)3-(trifluoromethyl)benzenesulfonamido]propanoic acid, which can have different biological activities (Jin et al., 2020).

• Preparation of Optically Active Compounds : A study by Ikariya et al. (2005) focused on the preparation of optically active compounds, highlighting the importance of stereochemistry in the synthesis and application of benzenesulfonamide derivatives (Ikariya et al., 2005).

• Potential Anticancer and Anti-HCV Properties : In addition to anti-inflammatory and analgesic activities, the derivatives of celecoxib studied by Küçükgüzel et al. (2013) were also evaluated for their antioxidant, anticancer, and anti-HCV activities. The study revealed modest inhibition of HCV NS5B RdRp activity by certain compounds, suggesting potential applications in the treatment of hepatitis C and cancer (Küçükgüzel et al., 2013).

• Chemical Synthesis and Catalysis : The compound and its derivatives have been used in various chemical synthesis and catalysis studies. For example, Miura et al. (1998) described the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes, highlighting the compound's role in complex chemical reactions (Miura et al., 1998).